Cas no 1427767-46-1 (N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide)

N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide structure
1427767-46-1 structure
Product Name:N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide
CAS No:1427767-46-1
MF:C16H28N4O
MW:292.419723510742
CID:6104167
PubChem ID:71877606
Update Time:2025-07-16

N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide
    • Z1162814596
    • EN300-26683343
    • AKOS033122756
    • 1427767-46-1
    • Inchi: 1S/C16H28N4O/c1-13-11-19(3)9-10-20(13)14(2)15(21)18-16(12-17)7-5-4-6-8-16/h13-14H,4-11H2,1-3H3,(H,18,21)
    • InChI Key: IMCIVMADZDJVGQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N1CCN(C)CC1C)NC1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 292.22631153g/mol
  • Monoisotopic Mass: 292.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.4Ų

N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683343-0.05g
N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide
1427767-46-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide

Introduction to N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide (CAS No. 1427767-46-1)

N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1427767-46-1, represents a unique molecular structure that combines a cyano-substituted cyclohexyl group with a dimethylpiperazine moiety, making it a promising candidate for various biochemical applications.

The structural integrity of N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide is characterized by its amide linkage and the presence of both electron-withdrawing and electron-donating groups. The cyano group (-CN) attached to the cyclohexyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. On the other hand, the dimethylpiperazine ring contributes to the compound's basicity, which can be crucial for its pharmacological activity.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate piperazine derivatives. Piperazine-based molecules are well-known for their ability to modulate various biological pathways, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The dimethyl substitution on the piperazine ring further enhances its binding affinity to certain receptors, making it an attractive scaffold for drug design.

The amide functional group in N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide also plays a critical role in determining its chemical reactivity and biological properties. Amides are known for their stability and versatility in forming hydrogen bonds, which can be exploited to improve the compound's bioavailability and target specificity. This makes it a promising candidate for further investigation in medicinal chemistry.

Recent studies have begun to uncover the potential of N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide in modulating neurotransmitter systems. The combination of the cyano and dimethylpiperazine groups suggests that this compound may interact with multiple receptors, including those involved in pain perception, mood regulation, and cognitive function. Preliminary in vitro studies have shown that this molecule exhibits inhibitory activity against certain enzymes and receptors, which could be translated into therapeutic benefits.

The synthesis of N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the piperazine moiety is often introduced through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired molecular structure.

In terms of pharmacokinetic properties, N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide is expected to exhibit moderate solubility in water due to the polar nature of the amide and cyano groups. However, its overall bioavailability may be influenced by factors such as metabolic stability and membrane permeability. Further studies are needed to elucidate these properties and optimize formulation strategies for clinical applications.

The potential applications of N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe receptor-ligand interactions and develop novel drug candidates. Additionally, this compound may find utility in agrochemicals and material science due to its ability to modulate biological processes at the molecular level.

As research continues to advance our understanding of N-(1-cyanocyclohexyl)-2-(2,4-dimethylpiperazin-1-yl)propanamide, new opportunities for therapeutic intervention are likely to emerge. The integration of computational modeling and high-throughput screening techniques will accelerate the discovery of derivatives with enhanced pharmacological profiles. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for patients worldwide.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD